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Compound of Interest

Compound Name: REV 2871

Cat. No.: B1671089

For Researchers, Scientists, and Drug Development Professionals

Introduction

SEW2871 is a potent and selective agonist of the Sphingosine-1-Phosphate Receptor 1
(S1P1).[1] As a cell-permeable compound, it is a valuable tool for studying S1P1-mediated
signaling pathways in various in vitro models. This document provides detailed protocols for the
proper dissolution and application of SEW2871 in cell culture experiments to ensure
reproducible and reliable results.

Data Presentation
Table 1: Chemical Properties and Solubility of SEW2871
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Property Value Source
Molecular Weight 440.36 g/mol

Formula C20H10FsN20S

Solubility

DMSO Up to 56.77 mM (25 mg/mL) [2]

20 mM (8.81 mg/mL) [1]

Ethanol Up to 45.42 mM (20 mg/mL) [2]

20 mM (8.81 mg/mL) [1]

Note: The use of fresh, anhydrous DMSO is recommended as hygroscopic DMSO can
negatively impact solubility.[2] For some preparations, ultrasonication may be needed to fully
dissolve the compound.[2]

Table 2: Recommended Storage Conditions for
SEW?2871 Solutions

) Storage .
Solution Type Duration Source
Temperature
Powder -20°C 3 years [3]
Stock Solution in
-80°C 6 months [2]
DMSO
-20°C 1 month [2]

Recommendation: To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock
solution into smaller, single-use volumes.[3]

Experimental Protocols
Protocol 1: Preparation of a 20 mM SEW2871 Stock
Solution in DMSO
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Materials:

SEW2871 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips
Procedure:
o Calculate the required mass of SEW2871.
o To prepare 1 mL of a 20 mM stock solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 20 mmol/L x 0.001 L x 440.36 g/mol = 8.8072 mg
o Weigh the SEW2871 powder:

o Carefully weigh out approximately 8.81 mg of SEW2871 powder and place it in a sterile
microcentrifuge tube.

e Dissolve in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SEW2871
powder.

e Ensure complete dissolution:

o Vortex the tube thoroughly. If necessary, use an ultrasonic bath to ensure the compound is
fully dissolved. Visually inspect the solution to confirm there are no visible particles.

e Storage:

o Aliquot the 20 mM stock solution into smaller, single-use volumes (e.g., 20 uL) in sterile
microcentrifuge tubes.
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o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Protocol 2: Preparation of Working Solutions and
Treatment of Cells

Important Considerations:

» Final DMSO Concentration: The final concentration of DMSO in the cell culture medium
should be kept as low as possible to avoid cytotoxic effects. A concentration of < 0.1% is
generally considered safe for most cell lines, while some may tolerate up to 0.5%.[4][5][6] It
is crucial to determine the specific tolerance of your cell line with a DMSO vehicle control
experiment.

 Intermediate Dilutions: To avoid precipitation of SEW2871 upon dilution into aqueous cell
culture medium, it is recommended to perform one or more intermediate dilution steps.

Example: Preparing a 100 nM final concentration of SEW2871 in a 2 mL well of a 6-well plate:
e Thaw the Stock Solution:

o Thaw one aliquot of the 20 mM SEW2871 stock solution at room temperature.
e Prepare an Intermediate Dilution (e.g., 20 puM):

o Dilute the 20 mM stock solution 1:1000 in sterile cell culture medium. For example, add 1
pL of the 20 mM stock to 999 pL of pre-warmed cell culture medium. This results in a 20
UM intermediate solution. Mix thoroughly by gentle pipetting.

» Prepare the Final Working Solution:

o To achieve a final concentration of 100 nM in 2 mL of media, you will need to add a
specific volume of the 20 uM intermediate solution. Use the following calculation (C1V1 =
C2Vv2):

= (20,000 NM)(V1) = (100 nM)(2000 pL)

= V1 = (100 * 2000) / 20000 = 10 pL
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o Add 10 pL of the 20 uM intermediate solution to the well containing the cells and 1990 pL
of cell culture medium. The final volume will be 2 mL, and the final concentration of
SEW2871 will be 100 nM.

¢ Vehicle Control:

o Prepare a vehicle control by adding the same final concentration of DMSO to a separate
well. In this example, the final DMSO concentration would be negligible and well below the
0.1% threshold.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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